Cas no 58262-06-9 (2,5-Dimethoxy-d6-4-methyl-benzene)

• Product Name: 2,5-Dimethoxy-d6-4-methyl-benzene
• CAS No: 58262-06-9
• MF: C₉H₁₂O₂
• MW: 158.227353096008
• CID: 1063157
• Update Time: 2023-08-02

2,5-Dimethoxy-d6-4-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-d6-4-methyl-benzene
• 1,4-[2H6]dimethoxy-2-methylbenzene
• 1,4-Di(Methoxy-d3)-2-Methyl-benzene

• Inchi： 1S/C9H12O2/c1-7-6-8(10-2)4-5-9(7)11-3/h4-6H,1-3H3/i2D3,3D3
• InChI Key： IQISOVKPFBLQIQ-XERRXZQWSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=CC(=CC=1C)OC([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5